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Compound of Interest

Compound Name: 2-Methyl-4-nonanol

Cat. No.: B1620210 Get Quote

Essential Safety and Handling Guide for 2-Methyl-4-
nonanol
This guide provides critical safety, handling, and disposal information for 2-Methyl-4-nonanol
(CAS No. 26533-31-3), designed for researchers, scientists, and drug development

professionals. As detailed toxicological data for this specific compound are not extensively

published, the following protocols are based on safety information for structurally similar

flammable aliphatic alcohols, such as 2-Methyl-4-heptanol and 2-Methyl-4-octanol.[1][2] A

thorough risk assessment should always be performed before beginning work with this

chemical.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Methyl-4-nonanol is presumed to be a flammable liquid and may cause skin, eye, and

respiratory irritation.[1][2] Harmful effects are possible if it is swallowed, inhaled, or absorbed

through the skin.[2] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment (PPE)
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Task
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Low Volume /

Short

Duration(e.g.,
preparing
solutions in a
fume hood)

Safety glasses
with side
shields or
chemical
splash
goggles.

Chemical-
resistant
gloves (e.g.,
Nitrile,
Neoprene).

Flame-
retardant or
100% cotton
lab coat.

Not generally
required if
handled within
a certified
chemical fume
hood.

High Volume /

Long

Duration(e.g.,

synthesis,

purification)

Chemical splash

goggles and a

face shield.

Chemical-

resistant gloves

(e.g., Butyl

rubber, Viton®).

Consult

manufacturer

compatibility

charts.

Chemically

resistant and

flame-retardant

lab coat or apron

over a primary

lab coat.

A NIOSH-

approved

respirator with an

organic vapor

cartridge may be

necessary if

ventilation is

inadequate.[2]

| Spill Cleanup | Chemical splash goggles and a face shield. | Heavy-duty, chemical-resistant

gloves and disposable coveralls.[2] | A NIOSH-approved respirator with an organic vapor

cartridge is required.[2] |

Chemical and Physical Properties
The table below summarizes key quantitative data for 2-Methyl-4-nonanol and related

compounds. Occupational exposure limits (OELs) have not been established for 2-Methyl-4-
nonanol; therefore, values for a similar compound, 4-Methyl-2-pentanol, are provided for

context.
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Property Value Source

Molecular Formula C₁₀H₂₂O [3]

Molecular Weight 158.28 g/mol [3]

Appearance
Colorless to pale yellow liquid

(inferred).[1]
[1]

Boiling Point
~202-204°C (for 2-Methyl-4-

octanol).[1]
[1]

Flash Point
64°C (for 2-Methyl-4-heptanol).

[2]
[2]

Occupational Exposure Limit

(OEL)

TWA: 25 ppm (104

mg/m³)STEL: 40 ppm (167

mg/m³)(Values for 4-Methyl-2-

pentanol)

[4]

TWA (Time-Weighted Average): 8-hour average exposure limit.[4] STEL (Short-Term Exposure

Limit): 15-minute average exposure limit.[4]

Operational and Disposal Plans
Strict adherence to the following procedural steps is essential for the safe handling and

disposal of 2-Methyl-4-nonanol.

Experimental Protocol: Safe Handling
Engineering Controls: All work involving 2-Methyl-4-nonanol must be performed in a

certified chemical fume hood to minimize inhalation exposure.[2] Ensure that an eyewash

station and safety shower are readily accessible.[2]

Ignition Source Control: This compound is a flammable liquid.[1] Keep it away from heat,

sparks, open flames, and hot surfaces.[2][5] Use only non-sparking tools and take

precautionary measures against static discharge by grounding all containers and equipment.

[6][7]
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Don all appropriate PPE as specified in the table above.

Avoid contact with eyes, skin, and clothing.[2]

When transferring, pour slowly to minimize splashing and vapor generation.

Keep the container tightly closed when not in use.[6][7]

First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids. Seek immediate medical attention.[2]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water and

shower. If skin irritation persists, call a physician.[2][5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Get medical attention.[2][6]

Ingestion: Do not induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Seek immediate medical attention.[2][5]

Disposal Plan: Hazardous Waste Management
Waste Identification: All materials contaminated with 2-Methyl-4-nonanol, including empty

containers, disposable labware, and spill cleanup debris, must be treated as hazardous

waste.

Waste Segregation and Collection:

Collect liquid waste in a dedicated, properly labeled, and sealed container made of

compatible material.

The container label should clearly state "Hazardous Waste" and identify the contents.

Do not mix this waste with incompatible materials, such as strong oxidizing agents or

acids.[5]
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Storage and Disposal:

Store waste containers in a designated, cool, and well-ventilated secondary containment

area, away from ignition sources.[2][5]

Dispose of the contents and container through an approved waste disposal plant, following

all federal, state, and local regulations.[2][5][6][7]

Workflow Visualization
The following diagram outlines the logical workflow for the safe handling of 2-Methyl-4-
nonanol from pre-operational planning to final waste disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Phase

Conduct Risk Assessment
(Review SDS for similar compounds)

Verify Fume Hood Certification
& Accessibility of Safety Shower/Eyewash

Select & Inspect PPE
(Gloves, Goggles, Lab Coat, etc.)

Don Appropriate PPE

Handle Chemical in Fume Hood
(Ground equipment, no ignition sources)

Perform Experiment

Keep Container Tightly Closed

Segregate Hazardous Waste
(Liquids, Solids, PPE)

Label Waste Container Correctly

Store Waste in Designated Area

Arrange for Professional Disposal

Decontaminate Work Area
& Doff PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Methyl-4-nonanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

